Cas no 150619-47-9 (p-Tosylmethyl isocyanide)

• Product Name: p-Tosylmethyl isocyanide
• CAS No: 150619-47-9
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 2918222
• Update Time: 2023-08-10

p-Tosylmethyl isocyanide Chemical and Physical Properties

Names and Identifiers

• p-tosylmethyl isocyanide
• N-methylene-1-(p-tolylsulfonyl)methylamine
• N-(Tosylmethyl)methanimine
• p-Tolyl isocyanomethyl sulfone
• 4-Toluenesulfonyl-methylisocyanide
• p-Tosylmethyl isocyanide

• Inchi： 1S/C9H11NO2S/c1-8-3-5-9(6-4-8)13(11,12)7-10-2/h3-6H,2,7H2,1H3
• InChI Key： IWTMRYLZIDOZHL-UHFFFAOYSA-N
• SMILES： S(CN=C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.8
• Topological Polar Surface Area: 54.9